Cas no 2172079-46-6 (3-{N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid)

• Product Name: 3-{N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid
• CAS No: 2172079-46-6
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6102690
• PubChem ID: 165549456
• Update Time: 2025-05-26

3-{N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid
• 2172079-46-6
• 3-{N-tert-butyl-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}propanoic acid
• EN300-1481821

• Inchi： 1S/C28H36N2O5/c1-5-10-19(26(33)30(28(2,3)4)16-15-25(31)32)17-29-27(34)35-18-24-22-13-8-6-11-20(22)21-12-7-9-14-23(21)24/h6-9,11-14,19,24H,5,10,15-18H2,1-4H3,(H,29,34)(H,31,32)
• InChI Key： PNPNJTRQNBVVMA-UHFFFAOYSA-N
• SMILES： O(C(NCC(CCC)C(N(CCC(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid

Introduction to 3-{N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic Acid (CAS No. 2172079-46-6)

3-{N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid, identified by its CAS number 2172079-46-6, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in the quest for novel therapeutic agents.

The molecular structure of this compound is characterized by its complex arrangement of functional groups, which contribute to its unique chemical properties and potential biological interactions. The presence of a N-tert-butyl group enhances the stability of the molecule, while the (9H-fluoren-9-yl)methoxycarbonyl moiety introduces a hydrophobic region that can interact favorably with lipid membranes. Additionally, the amino and carboxylic acid functionalities provide opportunities for hydrogen bonding and ionic interactions, which are crucial for binding to biological targets.

In recent years, there has been a growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs) and other critical biological pathways. 3-{N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid has been identified as a potential candidate for such applications due to its ability to interact with specific protein targets. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain kinases and other enzymes involved in cell signaling pathways.

One of the most compelling aspects of this compound is its potential in oncology research. Cancer cells often rely on aberrant signaling pathways for their proliferation and survival, making them attractive targets for therapeutic intervention. The structural features of 3-{N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid suggest that it could disrupt these pathways by binding to key regulatory proteins. Furthermore, its ability to cross the blood-brain barrier may make it a viable candidate for treating central nervous system (CNS) tumors.

Another area where this compound shows promise is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and metabolic diseases. By modulating inflammatory signaling pathways, 3-{N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid could potentially reduce inflammation and alleviate symptoms associated with these conditions. Recent studies have demonstrated that similar compounds have shown efficacy in preclinical models of arthritis and other inflammatory diseases.

The synthesis of this compound presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce high-purity samples suitable for biological testing. The use of solid-phase peptide synthesis (SPPS) has been particularly effective in constructing the peptide backbone of this molecule. Additionally, protecting group strategies have been employed to ensure the selective introduction of functional groups at appropriate positions.

In terms of pharmacokinetic properties, 3-{N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid exhibits favorable solubility and stability under physiological conditions. These properties are essential for ensuring adequate bioavailability and prolonged half-life in vivo. Furthermore, preliminary pharmacokinetic studies have indicated that this compound can be effectively metabolized, reducing the risk of accumulation and toxicity.

The potential therapeutic applications of 3-{N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid are further supported by its ability to interact with specific cellular targets. For instance, studies have shown that this compound can inhibit the activity of certain kinases involved in cancer cell proliferation. By targeting these kinases, 3-{N-tert-butyl}-2-{({(9H-fluorenin)-mctoxycarbonyl)aminomethylpentanarnidopropanoic acid may be able to disrupt signaling pathways that promote tumor growth and survival.

Moreover, the structural features of this compound make it an attractive scaffold for drug design. By modifying specific functional groups, researchers can fine-tune its biological activity and pharmacokinetic properties. This flexibility allows for the development of novel analogs with enhanced efficacy and reduced side effects.

In conclusion, 3-{N-trt-butyl}-2-{({(tr-H-fluorenylmctboxy1)aminomethylpentanarnidopropanoic acid (CAS No. 2172079466) is a promising compound with significant potential in pharmaceutical research. Its complex structure and unique functional groups make it well-suited for modulating critical biological pathways involved in cancer, inflammation, and other diseases. As further research continues to elucidate its mechanisms of action and optimize its pharmacological properties, this compound may emerge as a valuable therapeutic agent in the future.